Cas no 1803742-91-7 (Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate)

• Product Name: Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate
• CAS No: 1803742-91-7
• MF: C₁₂H₁₂Br₂O₃
• MW: 364.02988243103
• CID: 4975362
• Update Time: 2025-10-29

Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate

• Inchi： 1S/C12H12Br2O3/c1-2-17-12(16)9-4-3-8(11(14)6-9)5-10(15)7-13/h3-4,6H,2,5,7H2,1H3
• InChI Key： BHNHUYQUUFEQKB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OCC)C=CC=1CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate

Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate (CAS No. 1803742-91-7): A Versatile Intermediate in Modern Chemical Synthesis

Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate, identified by its CAS number 1803742-91-7, is a significant compound in the realm of organic synthesis and pharmaceutical development. This molecule, characterized by its intricate structure, has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The presence of multiple bromine substituents and an ester group makes it a valuable building block for further functionalization, enabling the creation of complex chemical entities.

The structural framework of Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate consists of a benzoate core modified with bromine atoms at the 3rd and 4th positions, and an alkoxy group derived from 3-bromo-2-oxopropyl. This unique arrangement not only enhances its reactivity but also opens up diverse synthetic pathways. The benzoate moiety, known for its stability and ease of modification, serves as an excellent scaffold for introducing additional functional groups, making it particularly useful in drug discovery and material science applications.

In recent years, Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate has been extensively studied for its potential applications in pharmaceutical research. Its brominated structure allows for various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl and heteroaryl systems. These types of compounds are often found in active pharmaceutical ingredients (APIs) due to their ability to interact with biological targets effectively.

One of the most compelling aspects of Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the reactivity of the bromine atoms and the ester group, researchers can design molecules that specifically inhibit kinase activity. For instance, modifications to the benzoate core can lead to compounds with enhanced selectivity and potency against target kinases.

Furthermore, the compound's utility extends beyond pharmaceuticals into the realm of materials science. The presence of both bromine and ester functionalities allows for polymerization reactions, leading to the development of novel polymers with tailored properties. These polymers can find applications in coatings, adhesives, and even advanced materials like conductive polymers used in electronic devices.

Recent advancements in synthetic methodologies have further highlighted the importance of Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of this compound. Techniques such as palladium-catalyzed cross-coupling have been particularly useful in introducing new functional groups without compromising the integrity of the benzoate core. This has opened up new avenues for drug discovery and material innovation.

The compound's versatility also makes it a valuable tool in medicinal chemistry. By serving as a precursor for a wide range of derivatives, Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate facilitates the exploration of novel chemical spaces. This is crucial for discovering new therapeutic agents that can address unmet medical needs. The ability to modify both the aromatic ring and the alkoxy side chain allows chemists to fine-tune physicochemical properties such as solubility, bioavailability, and metabolic stability.

In conclusion, Ethyl 3-bromo-4-(3-bromo-2-oxopropyl)benzoate (CAS No. 1803742-91-7) is a multifaceted compound with significant implications in both pharmaceuticals and materials science. Its unique structural features enable diverse synthetic transformations, making it an indispensable intermediate in modern chemical synthesis. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.